6,13-Bis(trimethylsilylethynyl)pentacene

• IUPAC Name: trimethyl-[2-[13-(2-trimethylsilylethynyl)pentacen-6-yl]ethynyl]silane
• InChI: InChI=1S/C32H30Si2/c1-33(2,3)17-15-27-29-19-23-11-7-9-13-25(23)21-31(29)28(16-18-34(4,5)6)32-22-26-14-10-8-12-24(26)20-30(27)32/h7-14,19-22H,1-6H3
• InChI Key: MYKQRRZJBVVBMU-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=C2C=C3C=CC=CC3=CC2=C(C4=CC5=CC=CC=C5C=C41)C#C[Si](C)(C)C
• Molecular Formula: C32H30Si2
• Molecular Weight: 470.7 g/mol
• CAS No.: 398128-81-9

Description

6,13-Bis(trimethylsilylethynyl)pentacene is a useful research compound. Its molecular formula is C32H30Si2 and its molecular weight is 470.762. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

6,13-Bis(trimethylsilylethynyl)pentacene has been synthesized through a coupling reaction, followed by aromatization. It undergoes Diels-Alder reactions to form second-ring adducts, with the elimination of silyl groups giving second-ring Diels-Alder adducts of parent pentacene (Jia, Li, Nakajima, Kanno, & Takahashi, 2011).

Electronic and Photovoltaic Applications

The compound's interactions with metallic single-walled carbon nanotubes (SWCNTs) have been explored. It efficiently extracts metallic SWCNTs, as evidenced by resonance Raman spectroscopy and conductivity measurements, suggesting its utility in nondestructive separation of metallic and semiconducting SWCNTs (Liu, Liu, Zhang, Wei, Li, Zhang, & Chen, 2009).

Organic Field-Effect Transistors (OFETs)

Research on 6,13-bis(alkylthio)pentacenes, related to this compound, indicates their potential use in OFETs. These derivatives exhibit cofacial pi-stacking arrangements beneficial for OFET applications (Kobayashi, Shimaoka, Kawahata, Yamanaka, & Yamaguchi, 2006).

Phototransistors

Ink-jet printed thin films of 6,13-bis(triisopropylsilylethynyl)pentacene have shown promising results in phototransistors. These devices demonstrate significant current modulation and dynamic range, indicating their potential in digital imaging applications (Kim, Han, Han, Anthony, Park, & Park, 2010).

Photostability Studies

Studies have shown that 6,13-bis(triisopropylsilylethynyl)pentacene is remarkably stable against degradation in solution compared to unsubstituted pentacene. This stability is critical for its applications in organic semiconductors (Maliakal, Raghavachari, Katz, Chandross, & Siegrist, 2004).

Solution-Processed Singlet Fission Photovoltaic Devices

This compound has been successfully incorporated into photovoltaic devices. It efficiently converts high-energy singlet excitons into triplet excitons, potentially doubling the photocurrent from high-energy photons (Yang, Tabachnyk, Bayliss, Böhm, Broch, Greenham, Friend, & Ehrler, 2015).

Electronic Properties Analysis

Studies on substituent effects have shown that 6,13-bis(triisopropylsilylethynyl)pentacene and its derivatives have electronic behaviors significantly impacted by intermolecular interactions, influencing charge transfer properties (Griffith, Anthony, Jones, Shu, & Lichtenberger, 2012).

Mechanism of Action

Target of Action

6,13-Bis(trimethylsilylethynyl)pentacene, also known as TIPS-pentacene, is primarily targeted for use in organic electronics . It is a conductive polymer that forms organic thin films for a variety of semiconductor applications .

Mode of Action

TIPS-pentacene interacts with its targets by forming thin films that exhibit high charge carrier mobility and stability . This interaction results in the creation of an organic layer that can be coated onto a silicon (Si) substrate for the fabrication of a highly efficient terahertz (THz) modulator .

Biochemical Pathways

It is known that the compound plays a crucial role in the field of organic electronics, contributing to the development of devices such as organic field-effect transistors .

Pharmacokinetics

Its solubility in various solvents such as acetone, anisole, n-butylbenzene, and toluene is well-documented .

Result of Action

The result of TIPS-pentacene’s action is the formation of organic thin films with high charge carrier mobility and stability . These films can be used in the fabrication of various semiconductor applications, including organic field-effect transistors .